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Compound of Interest

Compound Name: 2-Picenecarboxylic acid

Cat. No.: B14747725

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with 2-Picenecarboxylic acid (CAS
No. 118172-80-8). The following procedural guidance outlines the necessary personal
protective equipment (PPE), safe handling protocols, and disposal plans to ensure a secure
laboratory environment.

Personal Protective Equipment (PPE)

When handling 2-Picenecarboxylic acid, the use of appropriate personal protective
equipment is mandatory to prevent contact with the eyes, skin, and respiratory tract. The
following table summarizes the required PPE.
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Protection Type

Recommended Equipment

Specifications and Usage

Eye and Face Protection

Chemical safety goggles or

glasses

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166. A face shield
may be necessary for splash

hazards.

Skin Protection

Chemical-resistant gloves

Select gloves based on the
potential hazards, duration of
use, and physical conditions of

the workplace.

Laboratory coat

A standard lab coat should be
worn to protect against

incidental contact.

Respiratory Protection

Respirator

Required when there is a risk
of dust formation or inhalation
of vapors. Use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize exposure risks and

maintain the integrity of the compound.

Handling:

before reuse.

Dust Prevention: Avoid the formation of dust and aerosols.

Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing.

Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.

Hygiene: Wash hands thoroughly after handling. Remove and wash contaminated clothing
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e Ignition Sources: Keep away from sources of ignition.
Storage:

o Container: Keep the container tightly closed.

o Conditions: Store in a dry and well-ventilated place.

o Temperature: Recommended storage temperature is -20°C for the long term and 2-8°C for
the short term[1].

Disposal Plan

Proper disposal of 2-Picenecarboxylic acid and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Disposal: Dispose of this material and its container at a licensed professional waste
disposal service.

o Container Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company.

¢ Environmental Precautions: Do not let the product enter drains. Prevent further leakage or
spillage if it is safe to do so.

PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate personal
protective equipment when handling 2-Picenecarboxylic acid.
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PPE Selection
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Caption: PPE Selection Workflow for 2-Picenecarboxylic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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